Cas no 1298036-17-5 (ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1298036-17-5
• MF: C₁₈H₂₄N₄O₅S
• MW: 408.471962928772
• CID: 5398924
• Update Time: 2025-05-20

ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• SOPNHKICGLORTR-UHFFFAOYSA-N
• ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C18H24N4O5S/c1-4-27-18(23)16-13(2)19-20-17(16)28(24,25)22-10-8-21(9-11-22)14-6-5-7-15(12-14)26-3/h5-7,12H,4,8-11H2,1-3H3,(H,19,20)
• InChI Key： SOPNHKICGLORTR-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(OCC)=O)C(S(N2CCN(C3=CC=CC(OC)=C3)CC2)(=O)=O)=N1

Computed Properties

• Exact Mass: 408.147
• Monoisotopic Mass: 408.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2

Additional information on ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate

Introduction to Ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 1298036-17-5)

Ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 1298036-17-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a sulfonyl group, and a pyrazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate is composed of a central pyrazole ring, which is a five-membered heterocyclic compound with two nitrogen atoms. The pyrazole ring is substituted with a methyl group at the 3-position and an ethyl ester at the 4-position. The sulfonyl group attached to the pyrazole ring is further substituted with a piperazine ring, which itself is substituted with a 3-methoxyphenyl group. This intricate structure provides a foundation for exploring its diverse biological activities and potential therapeutic applications.

Recent studies have highlighted the significance of ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate in various biological contexts. One of the key areas of interest is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. Chronic inflammation is associated with numerous diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research has shown that compounds with similar structural features can exhibit potent anti-inflammatory properties by modulating key signaling pathways involved in the inflammatory response.

Another area of research focuses on the neuroprotective effects of ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neurons and their functions. Compounds that can protect neurons from damage or promote their survival are of great interest in the development of therapeutic strategies for these conditions. Studies have demonstrated that certain pyrazole derivatives can exert neuroprotective effects by reducing oxidative stress, inhibiting apoptosis, and modulating neurotransmitter systems.

The pharmacological profile of ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate has also been investigated in preclinical models. In vitro assays have shown that this compound can inhibit the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress. These findings suggest that ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate may have broad-spectrum therapeutic potential.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds for human use. While specific clinical trials for ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate may not yet be available, preclinical data provide a strong foundation for further investigation. The compound's unique structure and promising biological activities make it an attractive candidate for drug development. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and evaluate its safety profile in animal models.

In conclusion, ethyl 5-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 1298036-17-5) represents a promising compound with potential applications in various therapeutic areas. Its structural complexity and diverse biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical uses.